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Compound of Interest

Compound Name: Allylsuccinic anhydride

Cat. No.: B1266719

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety information, handling precautions,
and emergency procedures for allylsuccinic anhydride. The following sections detail the
physical and chemical properties, toxicological data, personal protective equipment (PPE)
protocols, and experimental procedures for safe laboratory use.

Chemical and Physical Properties

Allylsuccinic anhydride is a reactive organic compound used as a chemical intermediate.[1]
Its physical and chemical properties are summarized in the table below for easy reference.

Property Value Source(s)
Molecular Formula C7Hs0s [1]
Molecular Weight 140.14 g/mol [1]
Appearance Straw to amber liquid [1]
Odor Slight [1]
Boiling Point 143 °C at 17 mmHg [1]
CAS Number 7539-12-0 [1]
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Toxicological Information

Allylsuccinic anhydride is classified as harmful if swallowed and toxic in contact with skin. It
causes skin and serious eye irritation.[1] It is also a potential sensitizer and may cause irritation
to the respiratory tract.[1]

Toxicity Metric Value Species Source(s)
LD50 Oral 1070 mg/kg Rat [1]
1103.093 mg/kg body
ATE US (oral) ) [1]
weight
329.897 mg/kg body
ATE US (dermal) [1]

weight

Personal Protective Equipment (PPE) and Handling
Precautions

Strict adherence to PPE protocols is essential to minimize exposure risk. The following table
outlines the recommended PPE for handling allylsuccinic anhydride.

PPE Category Recommendation Source(s)

) Chemical goggles. Contact
Eye Protection [1]
lenses should not be worn.

_ Neoprene or nitrile rubber
Hand Protection [1]
gloves.

) Wear suitable protective
Skin and Body othi [1]
clothing.

NIOSH-certified organic vapor
) (black cartridge) respirator
Respiratory [1]
where exposure through

inhalation may occur.
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General Handling Precautions:

e Avoid all eye and skin contact.[1]
e Do not breathe vapor and mist.[1]
e Provide good ventilation in the process area to prevent the accumulation of vapors.[1]

e Wash hands and other exposed areas with mild soap and water before eating, drinking, or
smoking and when leaving work.[1]

e Wash contaminated clothing before reuse.[1]
Experimental Protocols
Standard Handling and Use in a Laboratory Setting

This protocol outlines the general steps for the safe handling and use of allylsuccinic
anhydride in a research environment.

Materials:

Allylsuccinic anhydride

Appropriate solvents and reagents

Glassware

Fume hood

Personal Protective Equipment (as specified in Section 3)

Spill kit (see Section 5.2)

Procedure:

o Preparation: Before handling, ensure that the fume hood is functioning correctly and that all
necessary PPE is donned. Have a spill kit readily accessible.
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e Dispensing: Conduct all transfers and manipulations of allylsuccinic anhydride inside a
certified chemical fume hood. Use chemically resistant tools, such as glass or PTFE
pipettes, for dispensing.

o Reaction Setup: Keep containers of allylsuccinic anhydride tightly closed when not in use.
If heating is required, use a well-controlled heating mantle or oil bath. Avoid open flames and
sparks as irritating fumes and organic acid vapors may develop at elevated temperatures.[1]

o Work-up and Cleaning: After the experimental procedure is complete, decontaminate all
glassware and surfaces. Dispose of all waste, including contaminated PPE, as hazardous
waste in accordance with local, state, and federal regulations.

Hydrolysis of Allylsuccinic Anhydride (lllustrative)

Acid anhydrides react with water in a process called hydrolysis to form the corresponding
carboxylic acids. This reaction can be vigorous. The following is a general, illustrative protocol
for a controlled hydrolysis.

Materials:

Allylsuccinic anhydride

Deionized water

pH meter or indicator paper

Stir plate and stir bar

Ice bath

Appropriate quenching agent (e.g., a weak base like sodium bicarbonate solution)
Procedure:

o Cooling: Place the reaction vessel containing a stirrer in an ice bath to manage potential heat
generation.
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» Slow Addition: Slowly add water to the allylsuccinic anhydride with continuous stirring.
Monitor the temperature of the reaction mixture.

o Neutralization: After the hydrolysis is complete, neutralize the resulting dicarboxylic acid with
a suitable base if required for the experimental workflow.

e Waste Disposal: Dispose of the resulting solution and any contaminated materials according
to institutional and regulatory guidelines.

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Procedure Source(s)

Inhalation

Remove the victim to fresh air

and keep them at rest in a

position comfortable for 1
breathing. Get medical
advice/attention if you feel

unwell.

Skin Contact

Wash with plenty of soap and

water. Get medical

advice/attention. Take off [1]
contaminated clothing and

wash it before reuse.

Eye Contact

Immediately flush eyes

thoroughly with water for at

least 15 minutes. Remove

contact lenses, if present and ]
easy to do. Continue rinsing.

Get medical advice/attention.

Ingestion

Never give anything by mouth
to an unconscious person. Get o
medical advice/attention.

Rinse mouth.

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.

Materials:

 Spill kit containing:

o Inert absorbent material (e.g., vermiculite, sand)

o Chemical-resistant gloves, goggles, and protective clothing
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o Sealable waste disposal bags or containers
Procedure:
o Evacuate: Evacuate unnecessary personnel from the area.[1]
o Ventilate: Ensure adequate ventilation.

» Contain: Contain any spills with dikes or absorbents to prevent migration and entry into
sewers or streams.[1]

o Absorb: Clean up any spills as soon as possible, using an absorbent material to collect it.[1]
e Collect: Sweep or shovel spills into an appropriate container for disposal.[1]

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

» Dispose: Dispose of all contaminated materials as hazardous waste.[1]

Storage and Disposal

Storage:

Keep the container tightly closed.[1]

Store locked up.[1]

Store in a well-ventilated place.[1]

Store away from heat, open flames, and sparks.[1]

Incompatible materials: Oxidizing agents.[1]

Disposal:

e Dispose of contents/container to a licensed waste disposal facility.[1]

e Do not dispose of waste into the sewer.[1]
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e Avoid release to the environment.[1]

Visualized Workflows and Pathways

The following diagrams illustrate key logical relationships and workflows for the safe handling of

allylsuccinic anhydride.

Spill Response

.......

eeeeeeeeeeeeeeeee

Click to download full resolution via product page

Caption: General workflow for responding to an exposure or spill event involving allylsuccinic

anhydride.
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Caption: Hypothesized immunological pathway for sensitization to allylsuccinic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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